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Compound of Interest

Compound Name: 3-Furoyl chloride

Cat. No.: B1305837

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for 3-Furoyl
chloride (CAS No: 26214-65-3), a key intermediate in various chemical syntheses. The
following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data, offering valuable insights for its identification, characterization, and
application in research and development.

Spectroscopic Data Summary

The empirical formula for 3-Furoyl chloride is CsH3CIO2 with a molecular weight of 130.53
g/mol . The spectroscopic data presented below provides a comprehensive profile of the
molecule's structure and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule.

IH NMR Spectrum

While a publicly available high-resolution spectrum with assigned peaks was not found in the
searched literature, ChemicalBook indicates the availability of *H NMR data for 3-Furoyl
chloride.[1] For the isomeric 2-Furoyl chloride, detailed *H NMR data has been reported,
showing distinct signals for the furan ring protons.[2] Based on the structure of 3-Furoyl
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chloride, one would expect to see three distinct signals in the aromatic region corresponding
to the three protons on the furan ring.

13C NMR Spectrum

Similar to the proton NMR, a specific peak list for 3-Furoyl chloride was not readily available
in the public domain. However, ChemicalBook lists the availability of 23C NMR data.[1] For
comparison, the 13C NMR spectrum of the related compound 3-Furoic acid shows characteristic
peaks for the carboxylic acid and furan ring carbons.[3] In the case of 3-Furoyl chloride, one
would anticipate signals corresponding to the acyl chloride carbonyl carbon and the four
distinct carbons of the furan ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 3-Furoyl chloride exhibits characteristic absorption bands.

Frequency (cm™?) Interpretation

~1760 - 1780 C=0 stretch (acyl chloride)

~3100 - 3150 C-H stretch (furan ring)

~1500 - 1600 C=C stretch (furan ring)

~1000 - 1300 C-O stretch (furan ring)

~700 - 900 C-H bend (out-of-plane, furan ring)

Note: The exact frequencies may vary slightly depending on the experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, confirming its molecular weight and offering clues about its structure.
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miz Interpretation

Molecular ion peak [M]* (presence of 3°Cl and

130/132 .

37Cl isotopes)
95 [M-CI*
67 [CaHs0]"

The computed exact mass of 3-Furoyl chloride is 129.9821570 Da.[4][5]

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for 3-
Furoyl chloride.

NMR Spectroscopy

Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

Sample Preparation: A small amount of 3-Furoyl chloride is dissolved in a deuterated solvent
(e.g., CDCIs). A small amount of tetramethylsilane (TMS) is typically added as an internal
standard.

Data Acquisition:

The sample is placed in an NMR tube and inserted into the spectrometer.

For 1H NMR, the spectrum is acquired over a range of approximately 0-12 ppm.

For 13C NMR, the spectrum is acquired over a range of approximately 0-200 ppm.

Standard pulse sequences are used to obtain the spectra.

IR Spectroscopy

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, such as a Bruker Tensor 27
FT-IR.[4]
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Sample Preparation:

e Neat: A thin film of liquid 3-Furoyl chloride is placed between two salt plates (e.g., NaCl or
KBr).

¢ ATR-IR: A small amount of the sample is placed directly on the ATR crystal.[4]

Data Acquisition:

o Abackground spectrum of the empty sample holder (or clean ATR crystal) is recorded.
e The sample is placed in the spectrometer, and the spectrum is recorded.

e The final spectrum is obtained by subtracting the background spectrum from the sample
spectrum.

Mass Spectrometry

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for
sample introduction and separation.

Sample Preparation: A dilute solution of 3-Furoyl chloride in a volatile organic solvent (e.g.,
dichloromethane or methanol) is prepared.

Data Acquisition:

The sample is injected into the GC, where it is vaporized and separated from any impurities.

The separated 3-Furoyl chloride enters the mass spectrometer.

The molecules are ionized, typically by electron ionization (El).

The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer.

A detector records the abundance of each ion, generating the mass spectrum.

Logical Workflow for Spectroscopic Analysis
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The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 3-Furoyl chloride.

Sample Preparation Data Acquisition Data Analysis Interpretation

Dissolve in Volatile Solvent GC-MS Process Mass Spectrum Analyze Fragmentation
3-Furoyl Chloride Sample . Prepare Neat/ATR Sample I FTIR Spectrometer I Process IR Spectrum I Identify Functional Groups . Structure Elucidation
Dissolve in CDCI3 Process NMR Data Assign NMR Peaks

NMR Spectrometer

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis of 3-Furoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Furoyl chloride(26214-65-3) 1H NMR [m.chemicalbook.com]
2. 2-Furoyl chloride(527-69-5) 1H NMR spectrum [chemicalbook.com]

3. 3-Furoic acid(488-93-7) 13C NMR spectrum [chemicalbook.com]

4. 3-Furoyl chloride | C5H3CIO2 | CID 2776123 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1305837?utm_src=pdf-body
https://www.benchchem.com/product/b1305837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1305837?utm_src=pdf-body
https://www.benchchem.com/product/b1305837?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/SpectrumEN_26214-65-3_HNMR.htm
https://www.chemicalbook.com/SpectrumEN_527-69-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_488-93-7_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Furoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 5. echemi.com [echemi.com]

 To cite this document: BenchChem. [Spectroscopic Characterization of 3-Furoyl Chloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305837#spectroscopic-data-of-3-furoyl-chloride-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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